3-Bromoimidazo[1,2-d]-1,2,4-thiadiazole

• Molecular Formula: C4H2BrN3S
• Molecular Weight: 204.05 g/mol
• IUPAC Name: 3-bromoimidazo[1,2-d][1,2,4]thiadiazole
• InChI: InChI=1S/C4H2BrN3S/c5-3-7-9-4-6-1-2-8(3)4/h1-2H
• InChI Key: ZULWXJKACOPKQK-UHFFFAOYSA-N
• Canonical SMILES: C1=CN2C(=N1)SN=C2Br

Description

3-Bromoimidazo[1,2-d]-1,2,4-thiadiazole is a useful research compound. Its molecular formula is C4H2BrN3S and its molecular weight is 204.05 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a cooled solution of 2-butylimidazo[1,2-d]-1,2,4-thiadiazole-3(2H)-one (4.78 g, 0.0242 mole) in 25 mL dichloromethane, cyanogen bromide (5.13 g, 0.0482 mole) was added in one portion and the mixture was stirred for 16 h at room temperature. The precipitate was filtered, slurried in 10 mL of methanol and subsequently washed with dichloromethane to give 4.45 g (90%) of 3-bromoimidazo[1,2-d]-1,2,4-thiadiazole as a colourless powder: mp 220° C. (dec); MS m/z 205, 203 (M+). Anal. Calcd for C4 H2N3SBr.1/2 H2O: C, 22.55; H, 1.42; N, 19.72; O, 3.75; S, 15.02; Br, 37.50. Found: C, 22.79; H, 1.41; N, 19.42; O, 2.67; S, 14.61; Br, 38.20.